Cas no 629656-86-6 (Thiirane, compd. with ethyne (1:1))

• Product Name: Thiirane, compd. with ethyne (1:1)
• CAS No: 629656-86-6
• MF: C₄H₆S
• MW: 86.1554398536682
• CID: 1642970
• PubChem ID: 71381622
• Update Time: 2025-04-21

Thiirane, compd. with ethyne (1:1) Chemical and Physical Properties

Names and Identifiers

• Thiirane, compd. with ethyne (1:1)
• acetylene,thiirane
• Acetylene--thiirane (1/1)
• DTXSID00804060
• 629656-86-6

• Inchi： 1S/C2H4S.C2H2/c1-2-3-1;1-2/h1-2H2;1-2H
• InChI Key： YWHVYKBCXSGRRC-UHFFFAOYSA-N
• SMILES： S1CC1.C#C

Computed Properties

• Exact Mass: 86.01908
• Monoisotopic Mass: 86.01902136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0